Cas no 1261746-39-7 (2-(Difluoromethyl)-7-hydroxybenzothiazole)

• Product Name: 2-(Difluoromethyl)-7-hydroxybenzothiazole
• CAS No: 1261746-39-7
• MF: C₈H₅F₂NOS
• MW: 201.193207502365
• CID: 4820784
• Update Time: 2025-06-22

2-(Difluoromethyl)-7-hydroxybenzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)benzo[d]thiazol-7-ol
• 2-(Difluoromethyl)-7-hydroxybenzothiazole

• Inchi： 1S/C8H5F2NOS/c9-7(10)8-11-4-2-1-3-5(12)6(4)13-8/h1-3,7,12H
• InChI Key： UCLGVRFUCILALK-UHFFFAOYSA-N
• SMILES： S1C(C(F)F)=NC2C=CC=C(C1=2)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 2.7
• Topological Polar Surface Area: 61.4

Additional information on 2-(Difluoromethyl)-7-hydroxybenzothiazole

2-(Difluoromethyl)-7-hydroxybenzothiazole: A Comprehensive Overview

The compound 2-(Difluoromethyl)-7-hydroxybenzothiazole (CAS No. 1261746-39-7) is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazoles, which are known for their versatile properties and wide-ranging uses in material science, drug discovery, and analytical chemistry. The structure of 2-(Difluoromethyl)-7-hydroxybenzothiazole incorporates a benzothiazole core with a difluoromethyl group at the 2-position and a hydroxyl group at the 7-position, conferring it with distinct electronic and steric characteristics.

Recent studies have highlighted the importance of benzothiazoles in the development of advanced materials, particularly in the field of optoelectronics. The incorporation of fluorine atoms in the structure of 2-(Difluoromethyl)-7-hydroxybenzothiazole enhances its electronic properties, making it a promising candidate for applications in light-emitting diodes (LEDs) and organic photovoltaics (OPVs). Fluorine substitution is known to increase the electron-withdrawing effects, which can improve the charge transport properties of the material.

In terms of synthesis, 2-(Difluoromethyl)-7-hydroxybenzothiazole can be prepared through various routes, including condensation reactions involving thioamides and aldehydes or ketones. The introduction of the difluoromethyl group typically involves nucleophilic substitution or coupling reactions, depending on the specific precursor used. Researchers have explored green chemistry approaches to synthesize this compound, emphasizing energy efficiency and environmental sustainability.

The physical properties of 2-(Difluoromethyl)-7-hydroxybenzothiazole are critical for its applications. Its melting point, solubility, and thermal stability have been characterized in recent studies, providing insights into its suitability for different industrial processes. For instance, its high thermal stability makes it ideal for high-temperature applications in electronics and aerospace materials.

One of the most exciting developments involving 2-(Difluoromethyl)-7-hydroxybenzothiazole is its role in drug discovery. The hydroxyl group at the 7-position allows for potential hydrogen bonding interactions, which are crucial in pharmacology. Researchers have investigated its ability to act as a scaffold for bioactive molecules, particularly in anti-inflammatory and anticancer drug development. Preclinical studies suggest that this compound may exhibit selective cytotoxicity against cancer cells while sparing normal cells, making it a valuable lead compound for further exploration.

Moreover, 2-(Difluoromethyl)-7-hydroxybenzothiazole has shown promise in analytical chemistry as a fluorescent probe for sensing applications. Its fluorescence properties can be tuned by modifying substituents on the benzothiazole core, enabling its use in detecting metal ions or environmental pollutants. This versatility underscores its importance as a multi-functional molecule across diverse scientific disciplines.

In conclusion, 2-(Difluoromethyl)-7-hydroxybenzothiazole (CAS No. 1261746-39-7) is a remarkable compound with a wide array of potential applications. From optoelectronics to drug discovery and sensing technologies, its unique chemical structure and properties continue to attract significant research attention. As advancements in synthetic methods and material characterization techniques progress, this compound is poised to play an even more critical role in shaping future innovations across various industries.